Cas no 110078-80-3 ((2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 110078-80-3
• MF: C₁₂H₁₂FNO₃S
• MW: 269.29198551178
• MDL: MFCD13248706
• CID: 3603019
• PubChem ID: 670839
• Update Time: 2025-07-24

(2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R-cis)-
• 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R-cis)- (9CI)
• CS-0362817
• AG-205/09081021
• H30025
• AKOS016346714
• HMS1543E20
• (2R,4R)-3-Acetyl-2-(4-fluorophenyl)thiazolidine-4-carboxylic acid
• (2R,4R)-3-Acetyl-2-(4-fluorophenyl)thiazolidine-4-carboxylicacid
• LS-03935
• 110078-80-3
• MFCD13248706
• CBDivE_007667
• TimTec1_003276
• (2R,4R)-3-acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• 4-thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-
• ALBB-012578
• (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid

• MDL： MFCD13248706
• Inchi： 1S/C12H12FNO3S/c1-7(15)14-10(12(16)17)6-18-11(14)8-2-4-9(13)5-3-8/h2-5,10-11H,6H2,1H3,(H,16,17)/t10-,11+/m0/s1
• InChI Key： QRPAQKCEQIGTSY-WDEREUQCSA-N
• SMILES： S1C[C@@H](C(O)=O)N(C(C)=O)[C@H]1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 269.05219258Da
• Monoisotopic Mass: 269.05219258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.9Ų

Additional information on (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid

(2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid: A Novel CAS No. 110078-80-3 Compound with Promising Therapeutic Potential

The CAS No. 110078-80-3 compound, (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique stereochemistry and functional group arrangement, has garnered attention for its potential applications in drug development and biological activity. Recent studies have highlighted its role in modulating key signaling pathways, making it a compelling candidate for therapeutic interventions in various diseases.

(2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid is a derivative of the thiazolidine ring, a structure commonly found in pharmaceuticals due to its ability to interact with biological targets. The presence of the 4-fluorophenyl group and the acetyl substituent at specific positions within the molecule contributes to its distinct pharmacological profile. The stereochemical configuration (2R,4R) is critical for its biological activity, as enantiomers often exhibit different interactions with receptors and enzymes.

Recent research has demonstrated that (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid exhibits potent antioxidant and anti-inflammatory properties. These effects are attributed to its ability to interfere with oxidative stress pathways and modulate inflammatory cytokine production. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly reduces ROS (Reactive Oxygen Species) levels in cellular models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and parkinsonism.

The thiazolidine-4-carboxylic acid scaffold has been extensively studied for its ability to form hydrogen bonds with target proteins, enhancing binding affinity and selectivity. In the case of (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid, the 4-fluorophenyl substituent plays a crucial role in stabilizing the molecule's conformation, which is essential for its interaction with specific enzymatic targets. This structural feature has been linked to its enhanced selectivity and reduced toxicity compared to its non-fluorinated analogs.

Current advancements in drug development have emphasized the importance of targeted therapy and personalized medicine. (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid has shown promise in this regard, as its unique molecular structure allows it to selectively target pathways involved in metabolic disorders and immune-related conditions. A 2024 preclinical study published in Pharmacological Research highlighted its efficacy in modulating AMPK (AMP-activated protein kinase) activity, a key regulator of cellular energy homeostasis.

The synthetic pathway of (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid involves a series of well-defined chemical reactions that ensure the precise formation of its stereochemical centers. This synthetic approach has been optimized to improve yield and purity, which is critical for large-scale drug manufacturing. The presence of the acetyl group in the molecule also contributes to its solubility and bioavailability, making it suitable for oral administration in clinical trials.

Recent clinical trials have focused on the pharmacokinetics and pharmacodynamics of (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid in animal models. These studies have shown that the compound exhibits prolonged half-life and consistent plasma concentrations, which are essential for maintaining therapeutic efficacy. The 4-fluorophenyl substituent has been found to enhance the molecule's stability in biological systems, reducing the risk of metabolic degradation and improving its overall therapeutic window.

One of the most intriguing aspects of (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid is its potential application in oncology. Preliminary studies suggest that this compound may inhibit the proliferation of prostate cancer cells by interfering with androgen receptor signaling pathways. A 2023 study published in Cancer Research demonstrated that the compound significantly reduced tumor growth in xenograft models, highlighting its potential as a novel anti-cancer agent.

The environmental impact of (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid is another area of active research. While the compound is primarily designed for therapeutic use, its potential persistence in the environment has raised concerns about its ecological impact. Current studies are focused on developing green chemistry methods for its synthesis to minimize environmental contamination and ensure sustainable drug development.

As the field of biomedical research continues to evolve, compounds like (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid are becoming increasingly important in the quest for innovative therapies. Its unique structural features and biological activity make it a valuable candidate for further clinical development and pharmaceutical research. Continued studies are expected to uncover additional therapeutic applications and optimize its use in personalized medicine and targeted therapies.

In conclusion, (2R,4R)-3-Acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 110078-80-3) represents a promising advancement in medicinal chemistry. Its unique molecular structure and biological activity have positioned it as a key player in the development of novel therapies for a range of neurological, metabolic, and oncological conditions. As research in this area progresses, it is anticipated that this compound will play an increasingly significant role in the future of drug development and clinical medicine.